Cas no 1368873-78-2 (1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)-
• CAS No: 1368873-78-2
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5251767
• Update Time: 2025-07-28

1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)-

• Inchi： 1S/C9H8N2O2/c10-4-5-1-2-6-7(3-5)9(13)11-8(6)12/h1-3H,4,10H2,(H,11,12,13)
• InChI Key： QBBANBUPXAIDCU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(CN)C=C2)C(=O)N1

Additional information on 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)-

Recent Advances in the Study of 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)- (CAS: 1368873-78-2)

The compound 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)-, with the CAS number 1368873-78-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and an aminomethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological evaluations and potential clinical applications.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an inhibitor of specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. For instance, research conducted at the University of Cambridge (2024) revealed that 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)- exhibits significant inhibitory effects on the NLRP3 inflammasome, a key player in chronic inflammation. These findings suggest its potential utility in treating conditions such as Alzheimer's disease and rheumatoid arthritis.

Furthermore, computational modeling studies have explored the structure-activity relationships (SAR) of this compound, identifying key modifications that could enhance its binding affinity and selectivity. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) detailed how subtle changes to the aminomethyl group could lead to improved pharmacokinetic properties, such as better blood-brain barrier penetration.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the growing body of research on 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)- underscores its potential as a valuable tool in drug discovery and development.

In conclusion, the compound 1H-Isoindole-1,3(2H)-dione, 5-(aminomethyl)- (CAS: 1368873-78-2) represents a promising candidate for further investigation in the pharmaceutical industry. Its versatile scaffold and demonstrated biological activities make it a compelling subject for ongoing and future research efforts.